5-Chloro-2-methyl-3-nitrobenzoic acid
Cat. No. B1359238
Key on ui cas rn:
154257-81-5
M. Wt: 215.59 g/mol
InChI Key: KSLZRIXXMKXDEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:20][OH:21].[Cl:1][c:2]1[cH:3][c:4]([N+:12](=[O:13])[O-:14])[c:5]([CH3:11])[c:6]([C:7](=[O:8])[OH:9])[cH:10]1.[S:15](=[O:16])(=[O:17])([OH:18])[OH:19]>>[Cl:1][c:2]1[cH:3][c:4]([N+:12](=[O:13])[O-:14])[c:5]([CH3:11])[c:6]([C:7](=[O:8])[O:9][CH3:20])[cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CO
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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Cc1c(C(=O)O)cc(Cl)cc1[N+](=O)[O-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
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Name
|
|
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Type
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product
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Smiles
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COC(=O)c1cc(Cl)cc([N+](=O)[O-])c1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
